Cas no 2639462-84-1 (methyl 1-(aminomethyl)-4-methylcyclohexane-1-carboxylate hydrochloride, Mixture of diastereomers)

• Product Name: methyl 1-(aminomethyl)-4-methylcyclohexane-1-carboxylate hydrochloride, Mixture of diastereomers
• CAS No: 2639462-84-1
• MF: C₁₀H₂₀ClNO₂
• MW: 221.72430229187
• MDL: MFCD33549995
• CID: 5643967
• PubChem ID: 155971084
• Update Time: 2025-11-02

methyl 1-(aminomethyl)-4-methylcyclohexane-1-carboxylate hydrochloride, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• methyl 1-(aminomethyl)-4-methylcyclohexane-1-carboxyl ate hydrochloride
• methyl 1-(aminomethyl)-4-methylcyclohexane-1-carboxylate hydrochloride, Mixture of diastereomers

• MDL： MFCD33549995
• Inchi： 1S/C10H19NO2.ClH/c1-8-3-5-10(7-11,6-4-8)9(12)13-2;/h8H,3-7,11H2,1-2H3;1H
• InChI Key： XRXYMIGGACIPJG-UHFFFAOYSA-N
• SMILES： C(C1(CCC(C)CC1)CN)(=O)OC.Cl

Additional information on methyl 1-(aminomethyl)-4-methylcyclohexane-1-carboxylate hydrochloride, Mixture of diastereomers

Comprehensive Overview of Methyl 1-(Aminomethyl)-4-methylcyclohexane-1-carboxylate Hydrochloride, Mixture of Diastereomers (CAS No. 2639462-84-1)

Methyl 1-(aminomethyl)-4-methylcyclohexane-1-carboxylate hydrochloride, mixture of diastereomers (CAS No. 2639462-84-1) is a specialized organic compound with significant potential in pharmaceutical and chemical research. This compound features a unique cyclohexane backbone modified with an aminomethyl group and a methyl ester, making it a versatile intermediate for drug discovery and fine chemical synthesis. Its hydrochloride salt form enhances stability and solubility, which is critical for laboratory and industrial applications.

The mixture of diastereomers aspect of this compound adds another layer of complexity and utility. Diastereomers often exhibit different physical and chemical properties, which can be leveraged in stereoselective synthesis or as chiral building blocks. Researchers are particularly interested in how the methyl 1-(aminomethyl)-4-methylcyclohexane-1-carboxylate structure interacts with biological targets, given its resemblance to bioactive molecules found in nature.

In recent years, the demand for custom synthesis intermediates like CAS No. 2639462-84-1 has surged, driven by advancements in medicinal chemistry and the need for novel therapeutic agents. This compound is frequently searched in relation to peptide mimetics, small molecule inhibitors, and prodrug development, reflecting its relevance in cutting-edge research. Its structural features make it a candidate for modulating enzyme activity or receptor binding, which are hot topics in drug design.

From a synthetic chemistry perspective, the methyl ester group in methyl 1-(aminomethyl)-4-methylcyclohexane-1-carboxylate hydrochloride offers flexibility for further derivatization. Researchers can hydrolyze it to the corresponding carboxylic acid or reduce it to the alcohol, expanding its utility in multi-step syntheses. The aminomethyl functionality also allows for coupling reactions, making it a valuable scaffold for constructing more complex molecules.

The physicochemical properties of CAS No. 2639462-84-1 are of great interest to chemists. Its solubility profile, stability under various conditions, and chromatographic behavior are frequently discussed in online forums and research publications. These properties are crucial for determining its suitability in different applications, such as high-throughput screening or combinatorial chemistry.

Another trending topic related to this compound is its potential role in green chemistry initiatives. As the chemical industry moves toward more sustainable practices, intermediates like methyl 1-(aminomethyl)-4-methylcyclohexane-1-carboxylate hydrochloride are being evaluated for their environmental impact. Researchers are exploring eco-friendly synthesis routes and recyclable catalysts to produce this compound, aligning with global sustainability goals.

In the pharmaceutical sector, mixture of diastereomers compounds are gaining attention due to their ability to provide diverse biological activities. The diastereomeric ratio of CAS No. 2639462-84-1 can influence its performance in biological assays, making it a subject of optimization studies. This aspect is particularly relevant for structure-activity relationship (SAR) investigations, where subtle structural changes can lead to significant differences in efficacy.

Quality control and analytical characterization are critical for methyl 1-(aminomethyl)-4-methylcyclohexane-1-carboxylate hydrochloride. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and diastereomeric composition. These analytical methods are frequently searched by quality assurance professionals and researchers working with this compound.

The market for specialty chemicals like CAS No. 2639462-84-1 is expanding rapidly, with increasing demand from both academic and industrial sectors. Suppliers are focusing on providing high-purity grades and customized solutions to meet diverse research needs. This trend is reflected in the growing number of online queries about bulk availability and technical specifications of this compound.

Looking ahead, methyl 1-(aminomethyl)-4-methylcyclohexane-1-carboxylate hydrochloride, mixture of diastereomers is poised to play a significant role in emerging areas such as proteolysis targeting chimeras (PROTACs) and covalent inhibitors. Its structural features make it a promising candidate for these innovative therapeutic approaches, which are currently among the most searched topics in medicinal chemistry.

In conclusion, CAS No. 2639462-84-1 represents a valuable chemical entity with wide-ranging applications in research and development. Its unique combination of functional groups and diastereomeric nature offers numerous possibilities for scientific exploration. As research continues to uncover new uses for this compound, its importance in the chemical and pharmaceutical industries is expected to grow significantly.